Cas no 116889-64-6 (1-methyl-4-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-4-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrazol-5-amine
• CAS No: 116889-64-6
• MF: C₅H₇N₇
• MW: 165.155978441238
• MDL: MFCD21194996
• CID: 132650
• PubChem ID: 14266586
• Update Time: 2025-05-23

1-methyl-4-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,1-methyl-4-(2H-tetrazol-5-yl)-
• 1-Methyl-4-(5-tetrazolyl)-5-amino-1,2-pyrazole
• 1H-Pyrazol-5-amine,1-methyl-4-(1H-tetrazol-5-yl)- (9CI)
• 5-AMINO-1-METHYL-4-(5-TETRAZOLYL)-PYRAZOLE
• ACMC-20mmw2
• AG-D-38504
• AGN-PC-000VMA
• CTK4B0036
• 1-methyl-4-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrazol-5-amine
• AKOS014697574
• 2-methyl-4-(2H-tetrazol-5-yl)pyrazol-3-amine
• 116889-64-6
• EN300-3009838
• 1H-Pyrazol-5-amine, 1-methyl-4-(2H-tetrazol-5-yl)-
• 1-Methyl-4-(2H-tetrazol-5-yl)-1H-pyrazol-5-amine
• DTXSID00558177
• 1-methyl-4-(1H-1,2,3,4-tetrazol-5-yl)-1H-pyrazol-5-amine

• MDL： MFCD21194996
• Inchi： 1S/C5H7N7/c1-12-4(6)3(2-7-12)5-8-10-11-9-5/h2H,6H2,1H3,(H,8,9,10,11)
• InChI Key： GCRANKPLOKKLTB-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C2N=NNN=2)C=N1)N

Computed Properties

• Exact Mass: 164.06868
• Monoisotopic Mass: 165.07629325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• Refractive Index: 1.942
• PSA: 95.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 1-methyl-4-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrazol-5-amine

CAS No. 116889-64-6: A Comprehensive Overview of 1-methyl-4-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrazol-5-amine

The compound with CAS No. 116889-64-6, commonly referred to as 1-methyl-4-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrazol-5-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring substituted with a tetrazole moiety and a methyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of extensive research.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The tetrazole ring, a key structural element in this molecule, is known for its ability to participate in hydrogen bonding and metal coordination, which are critical for bioavailability and target specificity in drug molecules. Researchers have explored the role of this compound in inhibiting specific enzymes and receptors associated with various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 1-methyl-4-(2H-1,2,3,4-tetrazol-5-yl)-1H-pyrazol-5-amine has also been investigated for its potential in materials science. Its ability to form stable coordination complexes with transition metals has led to its consideration as a ligand in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. These frameworks have applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole core followed by substitution reactions to introduce the tetrazole and methyl groups. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale studies.

From an environmental standpoint, there is growing interest in understanding the fate and transport of this compound in natural systems. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions; however, further research is required to fully assess its environmental impact.

In conclusion, CAS No. 116889–64–6, or 1-methyl–4–(2H–tetrazol–5–yl)pyrazol–amine, represents a versatile molecule with promising applications across multiple disciplines. As research continues to uncover its full potential, it is anticipated that this compound will play an increasingly important role in both therapeutic development and materials innovation.